Cas no 479090-63-6 (1-(5-bromothiophen-3-yl)ethan-1-amine)

• Product Name: 1-(5-bromothiophen-3-yl)ethan-1-amine
• CAS No: 479090-63-6
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 5919384
• PubChem ID: 59074352
• Update Time: 2025-06-08

1-(5-bromothiophen-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, 5-bromo-α-methyl-
• SCHEMBL7095999
• 1-(5-bromothiophen-3-yl)ethylamine
• 479090-63-6
• RLFXHTLBJJTECS-UHFFFAOYSA-N
• EN300-1897235
• 1-(5-bromothiophen-3-yl)ethan-1-amine

• Inchi： 1S/C6H8BrNS/c1-4(8)5-2-6(7)9-3-5/h2-4H,8H2,1H3
• InChI Key： RLFXHTLBJJTECS-UHFFFAOYSA-N
• SMILES： C1SC(Br)=CC=1C(C)N

Computed Properties

• Exact Mass: 204.95608g/mol
• Monoisotopic Mass: 204.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.557±0.06 g/cm3(Predicted)
• Boiling Point: 259.2±25.0 °C(Predicted)
• pka: 9.44±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-bromothiophen-3-yl)ethan-1-amine

Recent Advances in the Study of 1-(5-bromothiophen-3-yl)ethan-1-amine (CAS: 479090-63-6) in Chemical Biology and Pharmaceutical Research

The compound 1-(5-bromothiophen-3-yl)ethan-1-amine (CAS: 479090-63-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromothiophene moiety and amine functional group, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 1-(5-bromothiophen-3-yl)ethan-1-amine is its role as a building block in the synthesis of more complex molecules. The bromine atom at the 5-position of the thiophene ring provides a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This flexibility allows researchers to create diverse libraries of compounds for high-throughput screening against various biological targets. Recent publications have highlighted its use in the development of kinase inhibitors and GPCR modulators, demonstrating its broad applicability in drug discovery.

In addition to its synthetic utility, 1-(5-bromothiophen-3-yl)ethan-1-amine has been investigated for its intrinsic biological activities. Preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this amine showed selective inhibition of COX-2, with IC50 values in the low micromolar range. These findings open new avenues for the development of anti-inflammatory agents with improved selectivity and reduced side effects.

Another noteworthy aspect of 1-(5-bromothiophen-3-yl)ethan-1-amine is its potential in central nervous system (CNS) drug discovery. The thiophene ring, a common feature in many CNS-active compounds, combined with the amine functionality, makes this molecule a promising scaffold for targeting neurotransmitter receptors. Recent in vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting possible applications in the treatment of neurological disorders such as depression and Parkinson's disease. However, further in vivo studies are required to validate these preliminary results.

The pharmacokinetic properties of 1-(5-bromothiophen-3-yl)ethan-1-amine and its derivatives have also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition explored the metabolic stability and cytochrome P450 inhibition profile of this compound. The results indicated moderate metabolic stability in human liver microsomes and minimal inhibition of major CYP450 isoforms, which are favorable characteristics for drug development. These findings support the continued exploration of this scaffold in medicinal chemistry programs.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes to produce 1-(5-bromothiophen-3-yl)ethan-1-amine. Traditional methods often involved multi-step sequences with low overall yields. However, a 2023 publication in Organic Process Research & Development described a streamlined two-step synthesis starting from commercially available 3-acetylthiophene, achieving an overall yield of 65%. This improved synthetic route could facilitate broader access to this valuable building block for research and development purposes.

In conclusion, 1-(5-bromothiophen-3-yl)ethan-1-amine (CAS: 479090-63-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from being a valuable synthetic intermediate to exhibiting intrinsic biological activities with therapeutic potential. Recent studies have shed light on its diverse roles, from enzyme inhibition to receptor modulation, while also addressing practical aspects such as synthetic accessibility and pharmacokinetic properties. As research continues, this compound and its derivatives are likely to play an increasingly important role in the discovery and development of new pharmaceutical agents.